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Compound of Interest

Compound Name: Ethyl (E)-2-hexenoate

Cat. No.: B075292 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Ethyl
(E)-2-hexenoate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Key Safety and Hazard Information
Ethyl (E)-2-hexenoate is classified as a flammable liquid and vapor.[1][2] It is crucial to handle

this chemical in a well-ventilated area and away from heat, sparks, open flames, and other

ignition sources.[1][2] Personal protective equipment, including gloves, and eye/face protection,

should be worn when handling this substance.[1][3]

Quantitative Data for Ethyl (E)-2-hexenoate
For easy reference, the following table summarizes the key quantitative data for Ethyl (E)-2-
hexenoate.
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Property Value Source

CAS Number 27829-72-7 [1][4]

Molecular Formula C8H14O2 [5]

Molecular Weight 142.19 g/mol (approx.)

Appearance Liquid [1]

Classification Flammable Liquid, Category 3 [1][2]

Signal Word Warning [1]

Hazard Statements
H226: Flammable liquid and

vapor
[2][5]

Step-by-Step Disposal Protocol
The proper disposal of Ethyl (E)-2-hexenoate must be conducted in a manner that ensures

safety and complies with all relevant regulations.

Immediate Actions for Spills
Ensure Safety: Immediately remove all sources of ignition from the spill area, including

sparks, open flames, and hot surfaces.[1][3] Use only non-sparking tools and explosion-proof

equipment during cleanup.[1][3]

Ventilate the Area: Ensure the area is well-ventilated to disperse flammable vapors.[1][6]

Personal Protection: Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles or a face shield, and a lab coat. For larger spills, a

self-contained breathing apparatus may be necessary.[1][6]

Containment: Prevent the spill from spreading and from entering drains or public waters.[6]

Cleanup and Collection
Absorb the Spill: For small spills, use an inert absorbent material such as sand, silica gel, or

a universal binder to soak up the liquid.[3][6]
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Collect the Waste: Carefully collect the absorbed material and place it into a suitable,

labeled, and closed container for disposal.[3]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then wash

with soap and water.

Final Disposal
Waste Classification: The waste is considered hazardous due to its flammability.

Storage: Store the sealed waste container in a cool, well-ventilated place, away from ignition

sources, pending disposal.[1][2]

Professional Disposal: Dispose of the contents and the container in accordance with local,

state, and federal regulations. This must be done through an approved and licensed waste

disposal plant or collector.[1][2][6] Do not dispose of this chemical down the drain.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Ethyl
(E)-2-hexenoate.
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Identify Waste:
Ethyl (E)-2-hexenoate

Is it a spill?

Follow Spill Cleanup Protocol:
1. Remove Ignition Sources

2. Ventilate Area
3. Wear PPE

4. Contain Spill
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Unused or Contaminated Product

No

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect in a Labeled,
Sealed Container

Store Waste Container in a Cool,
Well-Ventilated, Secure Area

Contact Licensed
Waste Disposal Contractor

Dispose According to
Regulations

Click to download full resolution via product page

Caption: Disposal decision workflow for Ethyl (E)-2-hexenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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